Cas no 1568221-88-4 ((1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1568221-88-4
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 5863773
• PubChem ID: 104373675
• Update Time: 2025-11-01

(1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1931514
• 1568221-88-4

• Inchi： 1S/C10H11F3O3/c1-15-7-3-6(4-8(5-7)16-2)9(14)10(11,12)13/h3-5,9,14H,1-2H3/t9-/m0/s1
• InChI Key： WYAXGRFRCSESBP-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=C(C=C(C=1)OC)OC)O)(F)F

Computed Properties

• Exact Mass: 236.06602869g/mol
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Additional information on (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol

Chemical Profile of (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 1568221-88-4)

(1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol is a specialized organic compound with a unique structural configuration that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1568221-88-4, features a chiral center and fluoro-substituted alkyl group, making it a promising candidate for various applications in drug discovery and molecular research.

The molecular structure of (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol consists of a benzene ring substituted with two methoxy groups at the 3rd and 5th positions, attached to a trifluoromethylated ethyl group via an alcohol functional group. The presence of the chiral center at the carbon atom bonded to the alcohol group introduces stereoselectivity, which is a critical factor in pharmaceutical development. The fluoro-substituent enhances the compound's metabolic stability and lipophilicity, attributes that are highly valued in drug design.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol are being extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The unique combination of electronic and steric properties provided by the methoxy and trifluoromethyl groups makes this compound an attractive scaffold for medicinal chemists.

One of the most compelling aspects of (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol is its potential as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with improved pharmacokinetic profiles. For instance, studies have demonstrated that modifications to the benzene ring or the alcohol moiety can significantly alter the compound's bioactivity and binding affinity to biological targets.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacological properties such as increased metabolic stability, enhanced binding affinity, and altered pharmacokinetics. In the case of (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol, the trifluoromethyl group contributes to these desirable characteristics, making it a valuable building block for drug development.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been employed to predict the interactions between (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol and various biological targets. These studies have provided insights into its mechanism of action and have guided the design of more potent derivatives.

The synthesis of chiral compounds like (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol presents unique challenges due to the need for high enantiomeric purity. However， recent innovations in asymmetric synthesis have made it possible to produce these compounds with remarkable efficiency. Catalytic methods employing transition metals have been particularly successful in achieving high yields and enantiomeric excesses.

The applications of (1S)-1-(3,5-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol extend beyond pharmaceuticals. It has also been explored as a ligand in coordination chemistry and as a precursor for materials with specialized properties. The versatility of this compound underscores its importance in both academic research and industrial applications.

In conclusion， (1568221-88-4) represents a significant advancement in synthetic chemistry and pharmaceutical research。 Its unique structural features， coupled with its potential as an intermediate， make it a valuable asset for researchers striving to develop novel therapeutic agents。 As our understanding of molecular interactions continues to evolve， compounds like this are poised to play a pivotal role in shaping the future of medicine。